Cas no 4104-36-3 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisoxazole,5-nitro-(7CI,8CI,9CI)
- 5-nitro-2,1-benzoxazole
- 5-NITRO-2,1-BENZISOXAZOLE
- 5-Nitroaanthranil
- 5-Nitro-anthranil
- 5-nitro-benzo[c]isoxazole
- AC1L7XBS
- AFBFYMLZIWNGPH-UHFFFAOYSA-
- c10-9(11)6-1-2-7-5(3-6)4-12-8-7
- C7H4N2O3
- h1-4H
- NSC252117
- SureCN8390227
- 4104-36-3
- 2,1-Benzisoxazole, 5-nitro-
- HG67Y3P67D
- 5-Nitroanthranil
- DTXSID00312317
- DB-280720
- NSC-252117
- InChI=1/C7H4N2O3/c10-9(11)6-1-2-7-5(3-6)4-12-8-7/h1-4H
- SCHEMBL8390227
-
-
- Inchi： 1S/C7H4N2O3/c10-9(11)6-1-2-7-5(3-6)4-12-8-7/h1-4H
- InChI Key： AFBFYMLZIWNGPH-UHFFFAOYSA-N
- SMILES： O1C=C2C=C(C=CC2=N1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 164.02222
- Monoisotopic Mass: 164.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- Density: 1.473
- Boiling Point: 328.7°C at 760 mmHg
- Flash Point: 152.6°C
- Refractive Index: 1.658
- PSA: 69.17
- LogP: 2.25920
Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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